Cas no 2679940-28-2 (rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid)
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid
- 2679940-28-2
- EN300-28278257
-
- Inchi: 1S/C13H16N2O3/c1-9(16)15-7-10(12(17)18)13(2,8-15)11-5-3-4-6-14-11/h3-6,10H,7-8H2,1-2H3,(H,17,18)/t10-,13+/m0/s1
- InChI Key: LJPJZBFPOXQIRZ-GXFFZTMASA-N
- SMILES: OC([C@@H]1CN(C(C)=O)C[C@]1(C1C=CC=CN=1)C)=O
Computed Properties
- Exact Mass: 248.11609238g/mol
- Monoisotopic Mass: 248.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 70.5Ų
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28278257-1g |
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid |
2679940-28-2 | 1g |
$1386.0 | 2023-09-09 | ||
| Enamine | EN300-28278257-5g |
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid |
2679940-28-2 | 5g |
$4018.0 | 2023-09-09 | ||
| Enamine | EN300-28278257-10g |
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid |
2679940-28-2 | 10g |
$5959.0 | 2023-09-09 | ||
| Enamine | EN300-28278257-0.05g |
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid |
2679940-28-2 | 95.0% | 0.05g |
$1164.0 | 2025-03-19 | |
| Enamine | EN300-28278257-0.1g |
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid |
2679940-28-2 | 95.0% | 0.1g |
$1220.0 | 2025-03-19 | |
| Enamine | EN300-28278257-0.25g |
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid |
2679940-28-2 | 95.0% | 0.25g |
$1275.0 | 2025-03-19 | |
| Enamine | EN300-28278257-0.5g |
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid |
2679940-28-2 | 95.0% | 0.5g |
$1331.0 | 2025-03-19 | |
| Enamine | EN300-28278257-1.0g |
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid |
2679940-28-2 | 95.0% | 1.0g |
$1386.0 | 2025-03-19 | |
| Enamine | EN300-28278257-2.5g |
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid |
2679940-28-2 | 95.0% | 2.5g |
$2716.0 | 2025-03-19 | |
| Enamine | EN300-28278257-5.0g |
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid |
2679940-28-2 | 95.0% | 5.0g |
$4018.0 | 2025-03-19 |
rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid
Racemic (3R,4R)-1-Acetyl-4-Methyl-4-(Pyridin-2-Yl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview
The compound with CAS No. 2679940-28-2, known as rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid, is a complex organic molecule with significant potential in the field of pharmacology and drug development. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities. The structure of this molecule includes a pyrrolidine ring substituted with an acetyl group at position 1, a methyl group at position 4, and a pyridin-2-yl group at the same position. Additionally, it features a carboxylic acid group at position 3, making it a valuable substrate for further functionalization and exploration in medicinal chemistry.
Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic properties of chiral compounds. The racemic form of this compound (rac-(3R,4R)) suggests that it exists as a mixture of two enantiomers, which may exhibit different biological activities. Researchers have increasingly focused on enantioselective synthesis methods to isolate individual enantiomers, thereby enabling a deeper understanding of their specific interactions with biological systems. This approach is particularly relevant for drug development, where the stereochemistry of a molecule can significantly influence its efficacy and safety profile.
The pyrrolidine ring system in this compound is a key structural feature that contributes to its versatility. Pyrrolidine derivatives are known for their ability to form hydrogen bonds and interact with various biological targets, such as enzymes and receptors. The substitution pattern on the pyrrolidine ring in this compound further enhances its potential for binding to specific sites within these targets. For instance, the acetyl group at position 1 may serve as a lipophilic moiety, while the pyridin-2-yl group introduces aromaticity and additional hydrogen bonding capabilities.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to target proteins with high accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can design derivatives of this compound with improved bioavailability and selectivity. These computational tools have been instrumental in identifying novel drug candidates for various therapeutic areas, including neurodegenerative diseases, cancer, and infectious diseases.
In terms of synthesis, the preparation of rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over stereochemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. The use of chiral catalysts and asymmetric induction techniques has been pivotal in achieving high enantiomeric excess during the synthesis process.
Pharmacological studies on this compound have revealed promising results in preclinical models. For example, research has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes implicated in neurological disorders. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system-related conditions. However, further investigations are required to fully elucidate its mechanism of action and safety profile in vivo.
The integration of green chemistry principles into the synthesis of rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid has also been a focus area for researchers. By optimizing reaction conditions and minimizing waste generation during synthesis, scientists aim to develop more sustainable methods for producing this compound on an industrial scale.
In conclusion, rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yli)pyrrolidine-carboxylic acid represents a valuable molecule with significant potential in drug discovery and development. Its unique structural features and stereochemical properties make it an attractive candidate for further exploration across various therapeutic areas. As research continues to uncover its full spectrum of biological activities and applications, this compound is poised to play a crucial role in advancing modern medicine.
2679940-28-2 (rac-(3R,4R)-1-acetyl-4-methyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)